molecular formula C12H12N2O2S B8437653 Ethyl 5p-Tolyl-1,2,4-Thiadiazole-3-Carboxylate

Ethyl 5p-Tolyl-1,2,4-Thiadiazole-3-Carboxylate

Cat. No.: B8437653
M. Wt: 248.30 g/mol
InChI Key: LDCYTUFDKBKBKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 5p-Tolyl-1,2,4-Thiadiazole-3-Carboxylate is a useful research compound. Its molecular formula is C12H12N2O2S and its molecular weight is 248.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O2S

Molecular Weight

248.30 g/mol

IUPAC Name

ethyl 5-(4-methylphenyl)-1,2,4-thiadiazole-3-carboxylate

InChI

InChI=1S/C12H12N2O2S/c1-3-16-12(15)10-13-11(17-14-10)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3

InChI Key

LDCYTUFDKBKBKE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NSC(=N1)C2=CC=C(C=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 7.48 g (0.0427 mol) of ethyl 2-oxo-1,3,4-oxathiazole-5-carboxylate and 50.0 g (0.427 mol) of p-tolunitrile (redistilled) was held at 190° C for 72 hours. The reaction mixture, which contained the product in 16% yield, was concentrated under vacuum to 90° C (0.5 torr) to give 4.4 g of black residue. Elution chromatography of this material on 200 g of silica gel (Woelm, for dry column chromatography) with benzene gave 1.7 g of product. Crystallization of this material from hexane (charcoal) gave 0.72 g (7%) of solid, mp 65°-66.5° C.
Quantity
7.48 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Yield
16%

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